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Compound of Interest

Compound Name: Carbacyclin

Cat. No.: B161070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbacyclin sodium salt is a chemically stable and potent synthetic analog of prostacyclin

(PGI2).[1] As a powerful vasodilator and a strong inhibitor of platelet aggregation, it is a

valuable tool for in vitro and in vivo research in areas such as cardiovascular disease,

thrombosis, and inflammation.[1][2] Unlike the endogenous PGI2, which is highly unstable,

carbacyclin offers enhanced stability, making it ideal for experimental settings.[3][4] Its

biological effects are primarily mediated through the activation of the prostacyclin I receptor (IP

receptor), a Gs protein-coupled receptor, which leads to an increase in intracellular cyclic

adenosine monophosphate (cAMP). Additionally, carbacyclin can activate the peroxisome

proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates gene

expression.

This document provides detailed protocols for the preparation, storage, and application of

carbacyclin sodium salt solutions in cell culture experiments, along with an overview of its

signaling pathways.
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Property Value Source

IUPAC Name

(5Z)-5-[(3aS,4R,5R,6aS)-5-

hydroxy-4-[(E,3S)-3-

hydroxyoct-1-

enyl]-3,3a,4,5,6,6a-

hexahydro-1H-pentalen-2-

ylidene]pentanoic acid

Molecular Formula C₂₁H₃₄O₄

Molecular Weight 350.5 g/mol

Molecular Weight (Sodium

Salt)
~372.48 g/mol

CAS Number 69552-46-1

Appearance White to off-white solid

Recommended Storage and Stability
Condition Recommendation Source

Solid Form
Store at -20°C, protected from

light and moisture.

Stock Solution (in DMSO)

Aliquot and store at -20°C for

short-term (up to 3 months) or

-80°C for long-term (up to 12

months). Avoid repeated

freeze-thaw cycles.

Aqueous Solutions

Prepare fresh before use.

Prone to hydrolysis, especially

at acidic pH. More stable at a

neutral to slightly alkaline pH

(7.4-8.5).

Recommended Concentrations for Cell Culture
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Parameter Value Source

General In Vitro Concentration

Range
0.02 µM - 80 µM

Stock Solution Concentration 1-10 mM in anhydrous DMSO

Final DMSO Concentration in

Culture
< 0.5% to avoid cytotoxicity

Signaling Pathways
Carbacyclin primarily acts through the IP receptor to increase intracellular cAMP levels. It can

also independently activate the PPARδ pathway.
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Carbacyclin Signaling Pathways

Experimental Protocols
Protocol 1: Preparation of Carbacyclin Sodium Salt
Stock Solution (10 mM)
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This protocol describes the preparation of a 10 mM stock solution of Carbacyclin sodium salt

in anhydrous Dimethyl Sulfoxide (DMSO).

Materials:

Carbacyclin sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber, polypropylene or glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-weighing and Calculation:

Allow the vial of Carbacyclin sodium salt powder to equilibrate to room temperature for at

least 30 minutes before opening to prevent moisture condensation.

Accurately weigh the desired amount of Carbacyclin sodium salt powder in a sterile

microcentrifuge tube.

Calculate the required volume of DMSO to achieve a 10 mM stock solution using the

following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

Note: The molecular weight of Carbacyclin sodium salt is approximately 372.48 g/mol .

Dissolution:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

Carbacyclin sodium salt powder.
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Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber vials to

minimize freeze-thaw cycles and light exposure.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 12 months).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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